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Compound of Interest

Compound Name: Chloromethyl(phenyl)silane

Cat. No.: B7820852

Get Quote

An introductory note on nomenclature: In the field of organosilicon chemistry, precision in

naming is paramount. The compound of focus in this guide is systematically named

Chloro(methyl)phenylsilane, corresponding to the CAS Number 1631-82-9.[1][2][3] It is

important for researchers to note that this name is sometimes used interchangeably with

"Chloromethyl(phenyl)silane" in commercial listings, which can lead to ambiguity. The key

structural feature of the compound discussed herein is a chlorine atom directly bonded to the

silicon center, alongside a methyl and a phenyl group.

This guide provides a comprehensive technical overview of Chloro(methyl)phenylsilane,

designed to equip researchers, chemists, and drug development professionals with the

essential knowledge for its effective and safe utilization. We will delve into its physicochemical

characteristics, reactivity, synthesis, and key applications, grounded in established scientific

principles.

Core Chemical Identity and Physical Properties
Chloro(methyl)phenylsilane is a versatile organosilicon compound characterized by a chiral

silicon center bonded to four different substituents: a phenyl group, a methyl group, a hydrogen
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atom, and a reactive chlorine atom. This structure makes it a valuable precursor in

stereoselective synthesis.

1.1. Key Identifiers and Properties

A foundational understanding of the physical and chemical properties of

Chloro(methyl)phenylsilane is crucial for its proper handling, storage, and application in

synthetic chemistry.

Property Value Source(s)

CAS Number 1631-82-9 [1][2][3]

Molecular Formula C₇H₉ClSi [1]

Molecular Weight 156.68 g/mol [1]

Appearance Colorless liquid [3]

Boiling Point 113 °C

Density 1.043 g/mL at 25 °C

Refractive Index (n20/D) 1.515

Flash Point 62 °C (143.6 °F) - closed cup [2]

Solubility

Reacts with water and other

protic solvents. Soluble in

aprotic organic solvents.

Expert Insight: The reactivity with water is a critical handling parameter. The silicon-chlorine

bond is highly susceptible to hydrolysis, which leads to the formation of silanols and

hydrochloric acid. Therefore, all manipulations must be conducted under strictly anhydrous and

inert conditions (e.g., using a nitrogen or argon atmosphere) to maintain the integrity of the

compound and the success of subsequent reactions.

Synthesis and Reactivity Profile
The synthetic utility of Chloro(methyl)phenylsilane is primarily dictated by the reactivity of the

silicon-chlorine bond.
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2.1. Synthesis Pathway

While commercially available, understanding the synthesis of Chloro(methyl)phenylsilane

provides valuable context for its chemistry. A common synthetic route involves the reaction of

dichloromethylphenylsilane with a suitable reducing agent.

Dichloromethylphenylsilane

Chloro(methyl)phenylsilane

Reduction

Reducing Agent
(e.g., LiAlH4)

Click to download full resolution via product page

Caption: General synthesis of Chloro(methyl)phenylsilane.

2.2. Reactivity at the Silicon Center

The core of Chloro(methyl)phenylsilane's reactivity lies in the polar Si-Cl bond. The silicon atom

is electrophilic, making it a target for nucleophilic attack. This reactivity allows for the

substitution of the chlorine atom with a wide variety of nucleophiles, including organometallic

reagents, alkoxides, and amines.

Nucleophilic Substitution at Silicon

Chloro(methyl)phenylsilane

Reaction with R-MgX
(Grignard Reagent)

Reaction with R-OH
(Alcohol)

Reaction with R2NH
(Amine)

Alkyl(methyl)phenylsilane

Forms Si-C bond

Alkoxy(methyl)phenylsilane

Forms Si-O bond

Amino(methyl)phenylsilane

Forms Si-N bond
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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